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Compound of Interest

Compound Name: Vanadium pentachloride

CAS No.: 14986-47-1

Cat. No.: B12657192

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Anhydrous Vanadium pentachloride (VCl₅) is a highly reactive and thermally unstable

inorganic compound with the formula VCl₅. It exists as a black diamagnetic solid and is a

potent oxidizing agent.[1] Its utility in organic synthesis and polymer chemistry is significant,

primarily as a catalyst or precursor for organometallic compounds. However, its extreme

sensitivity to moisture, air, and thermal degradation necessitates specialized handling

procedures to ensure experimental success and, most importantly, laboratory safety. These

application notes provide detailed protocols for the safe and effective handling of anhydrous

VCl₅ in a research environment.
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Property Value Reference(s)

Chemical Formula VCl₅ [1]

Molar Mass 228.21 g/mol

Appearance Black solid [1]

Density 2.69 g/cm³ [1]

Melting Point Decomposes at -10 °C [1]

Stability

Unstable at room temperature,

decomposing to VCl₄ and Cl₂.

[1]

[1]

Reactivity
Reacts violently with water.

Moisture and air sensitive.
[2][3][4]

Solubility

Soluble in some nonpolar

solvents like carbon

tetrachloride (with

decomposition).

Note: Due to its high reactivity and instability, quantitative data on the rate of thermal

decomposition of VCl₅ at various temperatures is not readily available in the literature. It is

critical to assume that decomposition is rapid at and above room temperature and to handle

the compound at low temperatures.

Material Compatibility
The selection of appropriate materials for handling and storing anhydrous VCl₅ is critical to

prevent contamination and hazardous reactions. The following table provides a general

guideline based on the known reactivity of similar corrosive metal halides.
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Material Compatibility Rationale and Remarks

Borosilicate Glass Excellent

Standard laboratory glassware

is suitable for reactions and

short-term storage, provided it

is scrupulously dried.

Polytetrafluoroethylene (PTFE) Excellent

PTFE is highly resistant to

corrosive halides and is

suitable for valve components,

stir bars, and container liners.

Stainless Steel Questionable

Can be attacked by anhydrous

metal halides, especially at

elevated temperatures, leading

to corrosion and contamination

of the reaction. Use with

caution and only after small-

scale testing.

Elastomers (e.g., rubber,

silicone)
Not Recommended

Prone to degradation and

swelling upon contact with

corrosive reagents and their

vapors. Use of greased ground

glass joints or PTFE sleeves is

preferred for sealing.

Polypropylene/Polyethylene Not Recommended
May be attacked or become

brittle upon exposure.

Experimental Protocols
General Safety Precautions

Personal Protective Equipment (PPE): Always wear a flame-retardant lab coat, chemical

splash goggles, a face shield, and heavy-duty, chemical-resistant gloves (e.g., butyl rubber

or neoprene).
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Inert Atmosphere: All manipulations of anhydrous VCl₅ must be performed under a dry, inert

atmosphere (argon or nitrogen) in a glovebox or using Schlenk line techniques.[5]

Ventilation: Use a well-ventilated fume hood for any procedures that are not conducted in a

glovebox.

Emergency Equipment: Ensure immediate access to a safety shower, eyewash station, and

a Class D fire extinguisher (for reactive metals). Do not use water or carbon dioxide-based

extinguishers.[4][6] A container of dry sand or powdered limestone should be available for

smothering small spills.

Inert Atmosphere and Glassware Preparation
Objective: To create a moisture- and oxygen-free environment for handling VCl₅.

Protocol:

Glassware Selection: Use borosilicate glassware with ground glass joints.

Cleaning: Thoroughly clean all glassware with a suitable cleaning agent, followed by rinsing

with deionized water and then a water-miscible organic solvent (e.g., acetone).

Drying: Dry the glassware in an oven at a temperature above 120 °C for at least 4 hours, or

preferably overnight.

Assembly and Inerting:

For Schlenk line use: Assemble the hot glassware and immediately connect it to a Schlenk

line. Evacuate the apparatus while gently heating with a heat gun to remove adsorbed

water. Refill with high-purity inert gas (argon or nitrogen). Repeat this vacuum-refill cycle

at least three times.

For glovebox use: Transfer the hot glassware to the antechamber of a glovebox. Evacuate

and refill the antechamber with the glovebox atmosphere for at least three cycles before

transferring the glassware into the main chamber.

Handling and Transfer of Anhydrous VCl₅
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Objective: To safely weigh and transfer the solid VCl₅ without exposure to air.

Protocol (performed within a glovebox):

Pre-cooling: If possible, cool the container of VCl₅ to below -10 °C before bringing it into the

glovebox to minimize decomposition.

Weighing: Tare a clean, dry glass vial or weighing boat on a balance inside the glovebox.

Transfer: Using a clean, dry spatula, quickly transfer the desired amount of VCl₅ to the tared

container and record the mass.

Sealing: Immediately and securely cap the vial containing the weighed VCl₅.

Reaction Addition: For addition to a reaction vessel, do so promptly within the glovebox. If

the reaction is to be performed on a Schlenk line, the VCl₅ should be weighed into a solid

addition tube or a flask that can be sealed and safely transferred.

In-situ Synthesis of Anhydrous VCl₅
Objective: To prepare fresh, anhydrous VCl₅ for immediate use, due to its instability. This

protocol is based on the established synthesis from vanadium pentafluoride.[1]

Materials:

Vanadium pentafluoride (VF₅)

Boron trichloride (BCl₃)

Anhydrous, degassed non-coordinating solvent (e.g., hexane)

Schlenk flask and other appropriate inert atmosphere glassware

Protocol:

Setup: Assemble a dry Schlenk flask equipped with a magnetic stir bar, a gas inlet, and a

low-temperature condenser. Connect the apparatus to a Schlenk line.
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Reagent Addition: In the Schlenk flask, dissolve VF₅ in the anhydrous solvent under an inert

atmosphere.

Reaction: Cool the solution to a low temperature (e.g., -78 °C using a dry ice/acetone bath).

Slowly condense an excess of BCl₃ into the flask with vigorous stirring. The reaction is: 2

VF₅ + 10 BCl₃ → [VCl₅]₂ + 10 BF₂Cl.[1]

Isolation: The product, VCl₅, will precipitate as a black solid. The reaction mixture can often

be used directly in subsequent steps. If isolation is necessary, it must be done at low

temperatures via filtration under an inert atmosphere.

Use: The freshly prepared VCl₅ should be used immediately.

Representative Reaction: VCl₅ as a Polymerization
Catalyst
Objective: To demonstrate the use of VCl₅ as a catalyst in olefin polymerization. Vanadium

compounds are known catalysts for ethylene and propylene polymerization.[7]

Protocol:

Catalyst Preparation: Prepare a stock solution or suspension of a known concentration of

VCl₅ in an anhydrous, degassed solvent (e.g., toluene or hexane) at low temperature within

a glovebox.

Reactor Setup: A dry, inert-gas-purged reactor equipped with a mechanical stirrer,

temperature probe, and gas inlet/outlet is required.

Solvent and Co-catalyst Addition: Charge the reactor with the desired amount of anhydrous,

degassed solvent. If required, add the co-catalyst (e.g., an organoaluminum compound) via

syringe.

Polymerization: Pressurize the reactor with the olefin monomer (e.g., ethylene) to the desired

pressure. Inject the VCl₅ catalyst solution to initiate the polymerization.

Monitoring: Monitor the reaction progress by observing the monomer uptake and

temperature changes.
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Quenching: Once the desired conversion is reached, quench the reaction by adding an

appropriate reagent (e.g., acidified methanol).

Work-up: Precipitate the polymer by pouring the reaction mixture into a large volume of a

non-solvent (e.g., methanol). Filter, wash, and dry the polymer product.

Spill and Waste Disposal
Spill Response:

Evacuate: If a spill occurs outside of a glovebox, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Neutralize: For small spills, cover with a generous amount of dry sand or powdered

limestone to absorb the material.

Collection: Carefully scoop the mixture into a clearly labeled, dry container for hazardous

waste disposal.

Decontamination: Decontaminate the spill area with a suitable agent, followed by a thorough

cleaning. Do not use water for the initial cleanup.[4]

Waste Disposal:

Collection: Collect all VCl₅ waste, including contaminated materials, in a designated, sealed,

and clearly labeled hazardous waste container.

Quenching: Unreacted VCl₅ should be quenched slowly and carefully under an inert

atmosphere by adding it to a stirred, cooled solution of a reducing agent or a high-boiling

point alcohol (e.g., isopropanol). This should only be performed by experienced personnel.

Disposal: Dispose of all hazardous waste through your institution's environmental health and

safety office, following all local and national regulations.
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Experimental Workflow for Handling Anhydrous VCl₅
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Caption: Workflow for handling anhydrous Vanadium pentachloride.
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Decomposition Pathways of VCl₅

Thermal Decomposition Reaction with Moisture
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Caption: Decomposition pathways of anhydrous Vanadium pentachloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Handling
Anhydrous Vanadium Pentachloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12657192/docs#application-notes-and-protocols-for-
handling-anhydrous-vanadium-pentachloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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